Cas no 120466-02-6 (3,7-Diazabicyclo[3.3.1]nonane,9,9-dimethyl-3-(1-methylethyl)-7-(2-thienylsulfonyl)-)

• Product Name: 3,7-Diazabicyclo[3.3.1]nonane,9,9-dimethyl-3-(1-methylethyl)-7-(2-thienylsulfonyl)-
• CAS No: 120466-02-6
• MF: C₁₆H₂₆N₂O₂S₂
• MW: 342.51984167099
• CID: 142491
• PubChem ID: 3078263
• Update Time: 2025-04-19

3,7-Diazabicyclo[3.3.1]nonane,9,9-dimethyl-3-(1-methylethyl)-7-(2-thienylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 3,7-Diazabicyclo[3.3.1]nonane,9,9-dimethyl-3-(1-methylethyl)-7-(2-thienylsulfonyl)-
• 9,9-dimethyl-7-propan-2-yl-3-thiophen-2-ylsulfonyl-3,7-diazabicyclo[3.3.1]nonane
• 9,9-Dimethyl-3-(1-methylethyl)-7-(2-thienylsulfonyl)-3,7-diazabicyclo(3.3.1)nonane
• 3,7-Diazabicyclo(3.3.1)nonane, 9,9-dimethyl-3-(1-methylethyl)-7-(2-thienylsulfonyl)-
• 120466-02-6
• DTXSID40923421
• 9,9-Dimethyl-3-(propan-2-yl)-7-(thiophene-2-sulfonyl)-3,7-diazabicyclo[3.3.1]nonane

• Inchi： 1S/C16H26N2O2S2/c1-12(2)17-8-13-10-18(11-14(9-17)16(13,3)4)22(19,20)15-6-5-7-21-15/h5-7,12-14H,8-11H2,1-4H3
• InChI Key： BUWBZGORDKJBLO-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CC2CN(C(C)C)CC(C1)C2(C)C)(=O)=O

Computed Properties

• Exact Mass: 342.14378
• Monoisotopic Mass: 342.143569
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2
• XLogP3: 3.2

Experimental Properties

• Density: 1.18
• Boiling Point: 442.4°C at 760 mmHg
• Flash Point: 221.4°C
• Refractive Index: 1.553
• PSA: 40.62